8-Azabicyclo[3.2.1]octane-1,2,3-triol

• CAS No.: 131580-36-4
• Product Name: 8-Azabicyclo[3.2.1]octane-1,2,3-triol
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: (1R,2S,3R,5R)-8-azabicyclo[3.2.1]octane-1,2,3-triol
• Standard InChI: InChI=1S/C7H13NO3/c9-5-3-4-1-2-7(11,8-4)6(5)10/h4-6,8-11H,1-3H2/t4-,5-,6+,7-/m1/s1
• Standard InChIKey: XOCBOVUINUHZJA-MVIOUDGNSA-N
• Isomeric SMILES: C1C[C@]2([C@H]([C@@H](C[C@@H]1N2)O)O)O
• SMILES: C1CC2(C(C(CC1N2)O)O)O
• Canonical SMILES: C1CC2(C(C(CC1N2)O)O)O
• Description: Calystegin a3 belongs to the class of organic compounds known as tropane alkaloids. These are organic compounds containing the nitrogenous bicyclic alkaloid parent N-Methyl-8-azabicyclo[3. 2. 1]octane. Calystegin a3 is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, calystegin A3 is primarily located in the cytoplasm. Outside of the human body, calystegin A3 can be found in alcoholic beverages, eggplant, potato, and sweet potato. This makes calystegin A3 a potential biomarker for the consumption of these food products.
• Synonyms: calystegine A3
• PubChem Compound: 183073
• Last Modified: Nov 11 2021